N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide

• IUPAC Name: N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide
• InChI: InChI=1S/C11H12N4O2/c16-10(8-4-3-7-17-8)12-11-14-13-9-5-1-2-6-15(9)11/h1-2,5-6,8H,3-4,7H2,(H,12,14,16)
• InChI Key: NIGVZVTZHWGNRX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=NN=C3N2C=CC=C3
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide, also known as TPCA-1, is a small molecule inhibitor that has been widely used in scientific research to study the biological effects of certain enzymes and signaling pathways.

Mechanism of Action

N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide acts as a potent inhibitor of IKK-β, which is a key enzyme in the NF-κB signaling pathway. By inhibiting the activity of this enzyme, N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide can prevent the activation of NF-κB and downstream signaling events. N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide has also been shown to inhibit the activity of the p38 MAPK signaling pathway by binding to the ATP-binding pocket of the p38 MAPK enzyme.
Biochemical and Physiological Effects:
The inhibition of the NF-κB and p38 MAPK signaling pathways by N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide has been shown to have various biochemical and physiological effects. For example, N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in various cell types. N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide has also been shown to inhibit the proliferation and survival of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide in lab experiments is its high potency and specificity for IKK-β and p38 MAPK enzymes. This allows researchers to selectively inhibit these enzymes and study their downstream effects. However, one limitation of using N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide is its potential for off-target effects, which can lead to unintended consequences and confounding results.

Future Directions

There are several future directions for research involving N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide. One area of interest is the potential use of N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another area of interest is the development of more potent and selective inhibitors of IKK-β and p38 MAPK enzymes, which can further elucidate the roles of these enzymes in various biological processes. Additionally, the use of N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide in combination with other drugs or therapies may have synergistic effects and improve treatment outcomes.

Synthesis Methods

The synthesis of N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide involves several steps, starting with the reaction of 2-aminopyridine with ethyl acrylate to produce 2-(2-oxoethyl)pyridine. This compound is then reacted with triethyl orthoformate and hydrazine hydrate to yield 2-(1H-1,2,4-triazol-3-yl)pyridine. The final step involves the reaction of this compound with oxalyl chloride and N-methylmorpholine to produce N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide.

Scientific Research Applications

N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide has been used in various scientific research studies to investigate the role of certain enzymes and signaling pathways in various biological processes. For example, N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide has been used to inhibit the activity of the enzyme IKK-β, which is involved in the regulation of the NF-κB signaling pathway. This pathway is involved in the regulation of inflammation, immune response, and cell survival. N-([1,2,4]triazolo[4,3-a]pyridin-3-yl)oxolane-2-carboxamide has also been used to study the role of the p38 MAPK signaling pathway in various biological processes, including inflammation, cell differentiation, and apoptosis.